![molecular formula C41H36N2O8 B1521771 3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid CAS No. 1185295-67-3](/img/structure/B1521771.png)
3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid
Overview
Description
“3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid” is a chemical compound with the molecular formula C41H36N2O8 and a molecular weight of 684.73 . It is used for proteomics research .
Molecular Structure Analysis
The molecule contains a total of 93 bonds. There are 57 non-H bonds, 33 multiple bonds, 15 rotatable bonds, 3 double bonds, 30 aromatic bonds, 2 five-membered rings, and 5 six-membered rings .
Physical and Chemical Properties Analysis
The physical state of “this compound” is solid . It has a molecular weight of 684.73 and a molecular formula of C41H36N2O8 .
Scientific Research Applications
Peptide Nucleic Acid Monomer Synthesis
A practical synthesis approach for peptide nucleic acid monomers employing "3,5-Bis[2-(Fmoc-amino)ethoxy]benzoic acid" derivatives has been developed. This involves the synthesis of N-[2-(Fmoc)aminoethyl]glycine esters, demonstrating the compound's utility in nucleic acid research, particularly for creating peptide nucleic acid oligomers with applications in genetic diagnostics and molecular biology (Wojciechowski & Hudson, 2008).
Advanced Peptide Synthesis
The chemical serves as a key intermediate in the development of advanced peptide synthesis techniques. For instance, it's been used in the synthesis of peptides with reversibly protected peptide bonds, enhancing the synthesis of 'difficult sequences' in peptide chains (Johnson et al., 1993).
Supramolecular Assembly
Its derivatives play a significant role in the assembly of supramolecular structures. For example, oligo(p-benzamide)s have been synthesized on solid support using a commercial peptide synthesizer, highlighting its potential in creating novel material science applications, such as the development of liquid-crystalline networks (König et al., 2007).
Development of Chromogenic Amino Acids
The compound has been utilized in the creation of chromogenic amino acids for selective HIV-protease assays. This showcases its utility in developing biochemical assays for disease diagnostics and research, providing tools for the detection of specific enzyme activities (Badalassi et al., 2002).
Material Science Applications
In material science, the synthesis and properties of hyperbranched aromatic polyamides have been explored, using derivatives of "this compound." This research contributes to the development of new polymers with potential applications in coatings, adhesives, and other advanced materials (Yang, Jikei, & Kakimoto, 1999).
Safety and Hazards
Properties
IUPAC Name |
3,5-bis[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C41H36N2O8/c44-39(45)26-21-27(48-19-17-42-40(46)50-24-37-33-13-5-1-9-29(33)30-10-2-6-14-34(30)37)23-28(22-26)49-20-18-43-41(47)51-25-38-35-15-7-3-11-31(35)32-12-4-8-16-36(32)38/h1-16,21-23,37-38H,17-20,24-25H2,(H,42,46)(H,43,47)(H,44,45) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSXQWLIYCZHPAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCOC4=CC(=CC(=C4)C(=O)O)OCCNC(=O)OCC5C6=CC=CC=C6C7=CC=CC=C57 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C41H36N2O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001154246 | |
Record name | 3,5-Bis[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethoxy]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001154246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
684.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185295-67-3 | |
Record name | 3,5-Bis[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethoxy]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1185295-67-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Bis[2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethoxy]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001154246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.